(1r,3s)-3-Aminocyclopentanol hydrochloride

• IUPAC Name: (1R,3S)-3-aminocyclopentan-1-ol;hydrochloride
• InChI: InChI=1S/C5H11NO.ClH/c6-4-1-2-5(7)3-4;/h4-5,7H,1-3,6H2;1H/t4-,5+;/m0./s1
• InChI Key: SGKRJNWIEGYWGE-UYXJWNHNSA-N
• Canonical SMILES: C1CC(CC1N)O.Cl
• Isomeric SMILES: C1C[C@H](C[C@H]1N)O.Cl
• Molecular Formula: C5H12ClNO
• Molecular Weight: 137.61 g/mol
• CAS RN: 1284248-73-2

Description

Synthesis Analysis

The synthesis of related carbocyclic compounds involves multiple steps, including the improved synthesis of starting materials such as (S)-2-aminoadipic acid, followed by Dieckmann cyclization to yield aminocyclopentanone derivatives. These intermediates are then elaborated to target compounds, such as (1S,3R)-1-amino-3-(hydroxymethyl)cyclopentane, showcasing the versatility and complexity of methods used to obtain structurally similar aminocyclopentanol derivatives (Bergmeier, Cobas, & Rapoport, 1993).

Molecular Structure Analysis

The structural analysis of aminocyclopentane derivatives indicates a strong influence of the stereochemistry on their biological activity and chemical properties. For instance, the potency and efficacy of these compounds as agonists or antagonists at metabotropic excitatory amino acid receptors vary significantly with the configuration of their stereocenters (Schoepp, Johnson, True, & Monn, 1991).

Chemical Reactions and Properties

The chemical reactivity and properties of these compounds are influenced by their functional groups and stereochemistry. For example, hydroboration reactions have been used to approach the asymmetric synthesis of aminocyclopentane-1,3-dicarboxylic acid, demonstrating the synthetic challenge and importance of achieving precise stereocontrol (Hodgson, Thompson, Wadman, & Keats, 1999).

Scientific Research Applications

• Pharmacology of Metabotropic Glutamate Receptors : A study by (Schoepp et al., 1991) compared different stereoisomers of aminocyclopentane dicarboxylic acid, closely related to (1R,3S)-3-Aminocyclopentanol, for their efficacy and selectivity at metabotropic excitatory amino acid receptors.

• Metabotropic Excitatory Amino Acid Receptor Subtypes : Cartmell et al. (1993) explored the effects of various isomers of aminocyclopentane dicarboxylate on metabotropic excitatory amino acid receptors, providing insights into receptor subtypes and the potential pharmacological application of these compounds. (Cartmell et al., 1993)

• Synthesis for Biological Applications : Bøjstrup and Lundt (2005) synthesized aminocyclopentanols as mimics of intermediates in the hydrolysis of α-D-galactosides, indicating its potential applications in understanding enzymatic processes and designing enzyme inhibitors. (Bøjstrup & Lundt, 2005)

• Subtype Selectivity of Metabotropic Glutamate Receptors : A study by (Bräuner‐Osborne et al., 1997) investigated the pharmacology of various 1-aminocyclopentane-1,3-dicarboxylic acid analogues at metabotropic glutamic acid receptors, contributing to the understanding of receptor subtype selectivity.

• Potential Anti-Inflammatory Applications : Osarodion (2020) synthesized compounds related to aminocyclopentanols and tested their anti-inflammatory activity, suggesting potential pharmaceutical applications for inflammation-related conditions. (Osarodion, 2020)

• Role in Synaptic Transmission and Neurological Effects : A study by (Bond & Lodge, 1995) investigated the effects of aminocyclopentane dicarboxylate on enhancing responses to excitatory and inhibitory amino acids in rat spinal neurons, contributing to the understanding of synaptic transmission in the central nervous system.

• Enzyme Synthesis Inhibition : Research by Coulter et al. (1974) on structural analogues of L-methionine, including 1-aminocyclopentane-1-carboxylic acid, focused on inhibiting the synthesis of S-adenosyl-L-methionine, a key biochemical process. (Coulter et al., 1974)